Cas no 105829-50-3 (1,2-Ethanediamine, N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]-)

1,2-Ethanediamine, N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]- structure
105829-50-3 structure
Product Name:1,2-Ethanediamine, N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]-
CAS No:105829-50-3
MF:C8H16N4
MW:168.239440917969
CID:1161336
PubChem ID:14009898
Update Time:2025-04-20

1,2-Ethanediamine, N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]-
    • DTXSID601201356
    • SCHEMBL335165
    • 105829-50-3
    • AKOS011066184
    • RCTKPYZUMWNCQU-UHFFFAOYSA-N
    • N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]ethane-1,2-diamine
    • N1-[1-(1-Methyl-1H-pyrazol-4-yl)ethyl]-1,2-ethanediamine
    • Inchi: 1S/C8H16N4/c1-7(10-4-3-9)8-5-11-12(2)6-8/h5-7,10H,3-4,9H2,1-2H3
    • InChI Key: RCTKPYZUMWNCQU-UHFFFAOYSA-N
    • SMILES: N(CCN)C(C)C1C=NN(C)C=1

Computed Properties

  • Exact Mass: 168.137496527g/mol
  • Monoisotopic Mass: 168.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 55.9Ų
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